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Compound of Interest

Compound Name: 2,6-Dimethoxybenzaldehyde

Cat. No.: B146518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the solubility of 2,6-dimethoxybenzaldehyde in methanol.

While qualitative data indicates that 2,6-dimethoxybenzaldehyde is soluble in methanol, a

comprehensive search of publicly available scientific literature and chemical databases did not

yield specific quantitative solubility data at various temperatures.[1][2][3] This document,

therefore, provides a detailed, generalized experimental protocol for determining the solubility

of 2,6-dimethoxybenzaldehyde in methanol, enabling researchers to generate this critical

data in-house. The methodologies described are based on established practices for solubility

determination of organic compounds in various solvents.

Physicochemical Properties of 2,6-
Dimethoxybenzaldehyde
A foundational understanding of the physicochemical properties of 2,6-
dimethoxybenzaldehyde is essential for its application in research and development.
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Property Value Reference

Molecular Formula C₉H₁₀O₃ [4]

Molecular Weight 166.17 g/mol [4]

Melting Point 96-98 °C [4]

Boiling Point 285 °C [4]

Appearance
Yellow to beige crystalline

powder
[2]

Qualitative Solubility in

Methanol
Soluble (almost transparency) [1][2][3]

Quantitative Solubility Data in Methanol
As of the date of this document, specific quantitative data for the solubility of 2,6-
dimethoxybenzaldehyde in methanol at varying temperatures is not available in surveyed

literature. The following table is provided as a template for researchers to populate with

experimentally determined values.

Temperature (°C)
Solubility ( g/100 g
Methanol)

Molar Solubility (mol/L)

e.g., 0 Data to be determined Data to be determined

e.g., 10 Data to be determined Data to be determined

e.g., 20 Data to be determined Data to be determined

e.g., 30 Data to be determined Data to be determined

e.g., 40 Data to be determined Data to be determined

e.g., 50 Data to be determined Data to be determined

Experimental Protocol for Solubility Determination
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The following section outlines a detailed methodology for the experimental determination of the

solubility of 2,6-dimethoxybenzaldehyde in methanol. This protocol is based on the widely

accepted isothermal shake-flask method.

Materials and Equipment
Solute: 2,6-Dimethoxybenzaldehyde (high purity, >99%)

Solvent: Methanol (analytical grade)

Analytical balance (± 0.0001 g)

Thermostatic shaker bath or incubator

Calibrated thermometer or thermocouple

Glass vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

Evaporating dish and oven (for gravimetric analysis)

Experimental Workflow
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Caption: Experimental workflow for determining the solubility of 2,6-dimethoxybenzaldehyde
in methanol.

Step-by-Step Procedure
Preparation of Saturated Solutions:

To a series of glass vials, add a known volume or mass of methanol.

Add an excess amount of 2,6-dimethoxybenzaldehyde to each vial to ensure that a

saturated solution is formed and undissolved solid remains.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker bath set to the desired temperature.

Allow the solutions to equilibrate for a sufficient period, typically 24 to 48 hours, to ensure

that equilibrium solubility is reached. The presence of undissolved solid should be visible

throughout this period.

Sampling and Phase Separation:

After equilibration, allow the vials to stand undisturbed at the set temperature for a short

period to let the excess solid settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to

avoid premature crystallization.

Immediately filter the withdrawn sample through a syringe filter (pre-warmed to the

experimental temperature) into a pre-weighed volumetric flask. This step is crucial to

remove any undissolved microcrystals.

Quantification of Solute Concentration:

Method A: Gravimetric Analysis
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1. Accurately weigh the volumetric flask containing the filtered saturated solution.

2. Evaporate the methanol in a fume hood, followed by drying the remaining solid in an

oven at a temperature below the melting point of 2,6-dimethoxybenzaldehyde until a

constant weight is achieved.

3. The final weight of the solid represents the mass of 2,6-dimethoxybenzaldehyde
dissolved in the initial volume of methanol.

Method B: HPLC Analysis

1. Dilute the filtered saturated solution with a known volume of methanol to a concentration

within the linear range of the HPLC calibration curve.

2. Prepare a series of standard solutions of 2,6-dimethoxybenzaldehyde in methanol of

known concentrations.

3. Analyze the standard solutions and the diluted sample solution by HPLC with a UV

detector set to an appropriate wavelength for 2,6-dimethoxybenzaldehyde.

4. Construct a calibration curve from the standard solutions and determine the

concentration of the sample solution.

Method C: UV-Vis Spectrophotometry

1. Similar to the HPLC method, dilute the filtered saturated solution to fall within the

absorbance range of the instrument.

2. Prepare standard solutions and generate a calibration curve by measuring the

absorbance at the wavelength of maximum absorbance (λmax) for 2,6-
dimethoxybenzaldehyde in methanol.

3. Measure the absorbance of the sample and calculate its concentration using the

calibration curve.

Data Calculation and Reporting:
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Using the determined concentration and the volume of the solvent, calculate the solubility

in g/100 g of methanol and mol/L.

Repeat the experiment at different temperatures to establish the temperature-dependent

solubility profile.

Record the results in a structured table as shown in Section 3.0.

Conclusion
This technical guide provides a framework for understanding and determining the solubility of

2,6-dimethoxybenzaldehyde in methanol. While specific quantitative data is not currently

published, the provided experimental protocol offers a robust method for researchers and drug

development professionals to generate this essential data. Accurate solubility data is

fundamental for the successful design of synthetic routes, formulation development, and

toxicological studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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